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Introduction: Lanthanum sulfate, with the chemical formula La₂(SO₄)₃, is an inorganic

compound of the rare earth element lanthanum. It exists as an anhydrous salt and in several

hydrated forms, with the nonahydrate (La₂(SO₄)₃·9H₂O) and octahydrate (La₂(SO₄)₃·8H₂O)

being the most common.[1] This compound serves as a key intermediate in the extraction of

lanthanum from its ores and is utilized in a variety of applications, including catalysis, water

treatment, and the production of specialty glass and phosphors.[2][3][4] For researchers and

professionals in drug development, understanding the precise physical and chemical properties

of lanthanum sulfate is crucial for its potential application in areas such as biomedical imaging

and novel material synthesis.[4][5] This guide provides an in-depth overview of its core

properties, supported by experimental protocols and data.

Physical Properties
Lanthanum sulfate is typically a white, odorless, crystalline solid or powder.[1][6] The hydrated

forms are known to be deliquescent, meaning they have a strong tendency to absorb moisture

from the air.[7]

Quantitative Physical Data
The key physical properties of anhydrous and hydrated lanthanum sulfate are summarized

below for easy comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b162627?utm_src=pdf-interest
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lanthanum(III)_sulfate
https://www.americanelements.com/lanthanum-sulfate-10099-60-2
https://www.nbinno.com/rare-earth-elements/lanthanum-sulfate-powder-properties-applications-sourcing
https://jameasaifiyah.edu/finaltour5.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1757576638%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://jameasaifiyah.edu/finaltour5.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1757576638%27)%3B%22%3E%3C/krpano%3E
https://www.chemimpex.com/products/35620
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lanthanum(III)_sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Lanthanum-sulfate
https://www.attelements.com/lanthanum-order/lanthanum-sulfate-la2(so4)3.xh2o.html
https://www.benchchem.com/product/b162627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Anhydrous
(La₂(SO₄)₃)

Nonahydrate
(La₂(SO₄)₃·9H₂O)

Source(s)

Molar Mass 566.00 g/mol 728.15 g/mol [1][6]

Appearance Colorless powder
White solid, colorless

crystals
[1][8]

Density 3.60 g/cm³ (at 15 °C) 2.82 g/cm³ [1][8]

Melting Point

Decomposes at high

temperatures (see

Section 2.1)

Decomposes upon

heating
[1][8]

Crystal Structure Monoclinic (β-form) Hexagonal [1][9]

Solubility in Water

2.14 g/100 g (25

°C)0.69 g/100 g (100

°C)

2.7 g/100 mL (20 °C) [1][8]

Solubility in Ethanol
Sparingly soluble to

insoluble
Insoluble [1][8]

Crystal Structure
The crystal structure of lanthanum sulfate varies with its hydration state. The nonahydrate,

La₂(SO₄)₃·9H₂O, crystallizes in a hexagonal system with the space group P6₃.[1] A polymorphic

anhydrous form, β-La₂(SO₄)₃, obtained through thermal dehydration, exhibits a monoclinic

crystal system with the space group C2/c.[9][10]

Chemical Properties
Lanthanum sulfate is a moderately water and acid-soluble source of lanthanum.[2][7] Its

chemical behavior is characterized by its thermal decomposition pathway and its interactions in

aqueous solutions.

Thermal Stability and Decomposition
Lanthanum sulfate undergoes a multi-stage decomposition upon heating. The hydrated forms

first lose water molecules to yield the anhydrous salt.[1] The anhydrous form is stable up to a
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certain temperature, after which it decomposes into lanthanum oxysulfate (La₂O₂SO₄) and

finally into lanthanum(III) oxide (La₂O₃) at higher temperatures.[1][11]

The decomposition pathway is as follows:

Dehydration: La₂(SO₄)₃·9H₂O → La₂(SO₄)₃ + 9H₂O (occurs in stages, complete around 300

°C)[1]

First Decomposition: La₂(SO₄)₃ → La₂O₂SO₄ + 2SO₃ (occurs at approximately 775 °C)[1]

Final Decomposition: La₂O₂SO₄ → La₂O₃ + SO₃ (occurs at approximately 1100-1150 °C)[1]

[8]

Thermal Decomposition of Lanthanum Sulfate Hydrate

La₂(SO₄)₃·9H₂O
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A simplified diagram of the thermal decomposition pathway.

Reactivity and Complex Formation
In aqueous solutions, lanthanum sulfate can form complex ions. Sulfate can act as a ligand,

binding to the La³⁺ ion to form species such as LaSO₄⁺.[12] The formation of these sulfato-

complexes is an endothermic process, with the concentration of the complex increasing with

temperature.[13] Lanthanum metal readily dissolves in dilute sulfuric acid to form solutions

containing the aquated La(III) ion, which likely exists as the complex ion [La(OH₂)₉]³⁺.[14] While

soluble in acids, lanthanum compounds are generally stable in alkaline solutions.[15]

Experimental Protocols
This section details methodologies for the synthesis and analysis of lanthanum sulfate,

relevant for laboratory and research settings.

Synthesis of Lanthanum Sulfate Nonahydrate
This protocol describes the preparation of hydrated lanthanum sulfate from lanthanum oxide.

Methodology:

Reactant Preparation: Carefully measure a stoichiometric amount of lanthanum(III) oxide

(La₂O₃). Prepare a dilute solution of sulfuric acid (H₂SO₄).

Reaction: Slowly add the lanthanum oxide powder to the stirred, dilute sulfuric acid solution.

The reaction is exothermic and should be controlled. The reaction is: La₂O₃ + 3H₂SO₄ →

La₂(SO₄)₃ + 3H₂O.

Heating and Dissolution: Gently heat the mixture to ensure all the oxide has reacted and

dissolved completely.

Evaporation and Crystallization: Reduce the volume of the solution by evaporation. Allow the

concentrated solution to cool slowly to room temperature, which will induce the crystallization

of lanthanum sulfate nonahydrate.[1]

Isolation: Collect the resulting white crystals by vacuum filtration.
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Washing and Drying: Wash the crystals with a small amount of cold deionized water to

remove any excess acid, followed by a rinse with ethanol. Dry the product in a desiccator, as

it is deliquescent.
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Synthesis Workflow for Lanthanum Sulfate Hydrate

Start

Reactants:
- Lanthanum Oxide (La₂O₃)

- Dilute Sulfuric Acid (H₂SO₄)

1. Dissolve La₂O₃ in H₂SO₄

with stirring and gentle heat.

2. Evaporate solution
to increase concentration.

3. Cool solution slowly
to induce crystallization.

4. Isolate crystals
via vacuum filtration.

5. Wash with cold H₂O
and then ethanol.

Product:
La₂(SO₄)₃·9H₂O Crystals
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A workflow for the laboratory synthesis of lanthanum sulfate.
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Characterization by Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are used to study

the thermal decomposition of lanthanum sulfate hydrates.

Methodology:

A small, precisely weighed sample of La₂(SO₄)₃·9H₂O is placed in a crucible within the

TGA/DTA instrument.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., air or nitrogen).

The TGA instrument records the change in mass as a function of temperature, revealing the

loss of water and sulfur oxides.

The DTA instrument records the difference in temperature between the sample and a

reference, identifying endothermic and exothermic events corresponding to dehydration and

decomposition.[9]

Quantitative Analysis by Complexometric Titration
The concentration of lanthanum in a solution can be determined by titration with

ethylenediaminetetraacetic acid (EDTA).

Methodology:

Sample Preparation: An accurately measured volume of the lanthanum-containing sample is

placed in a beaker and diluted with deionized water.

Buffering: A buffer solution (e.g., urotropine) is added to adjust and maintain the pH of the

solution between 5 and 6.[16]

Indicator: A suitable colorimetric indicator, such as Xylene Orange or Eriochrome Black T, is

added to the solution.[16]

Titration: The solution is titrated with a standardized 0.1 M EDTA solution. The EDTA forms a

stable complex with the La³⁺ ions.
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Endpoint Detection: The endpoint is reached when all La³⁺ ions have been complexed by the

EDTA, indicated by a distinct color change of the indicator. An optical sensor can be used for

precise endpoint detection.[16] The concentration of lanthanum is calculated from the

volume of EDTA used.

Workflow for Titrimetric Analysis of Lanthanum

1. Pipette sample into beaker
and dilute with H₂O.

2. Add urotropine buffer
to achieve pH 5-6.

3. Add indicator
(e.g., Xylene Orange).

4. Titrate with standardized
0.1 M EDTA solution.

5. Detect endpoint
(visual or optical color change).

6. Calculate La³⁺ concentration.
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A logical workflow for the quantitative analysis of lanthanum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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